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Compound of Interest

Compound Name: Ethyl 4-bromophenylacetate

Cat. No.: B048488

An In-depth Technical Guide to Ethyl 4-
bromophenylacetate

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethyl 4-bromophenylacetate, tailored for researchers, scientists, and
professionals in drug development. This document consolidates key data, experimental

protocols, and visualizations to facilitate its use as a versatile building block in organic
synthesis.

Chemical Identity
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Identifier Value

IUPAC Name ethyl 2-(4-bromophenyl)acetate[1]
4-Bromophenylacetic Acid Ethyl Ester, Ethyl p-

Synonyms bromophenylacetate, Ethyl 4-
bromobenzeneacetate[2][3][4]

CAS Number 14062-25-0[1][5]

Molecular Formula

C10H11BrO2[1][6]

Molecular Weight 243.10 g/mol [4][7]
SMILES CCOC(=0)CC1=CC=C(Br)C=C1[1]
InChl Key ZFDCWHPNBWPPHG-UHFFFAOYSA-N[1]

Physicochemical Properties

A summary of the key physical and chemical properties of Ethyl 4-bromophenylacetate is

presented below.
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Property Value Reference

Colorless to white or pale Thermo Fisher Scientific,
Appearance . - . L :

yellow solid or liquid[1][2][8] Fisher Scientific, Guidechem
Melting Point 28.0-34.0 °C[1] Thermo Fisher Scientific

29-31 °C[8][9]

Fisher Scientific

29-33 °C[5]

ChemicalBook, Sigma-Aldrich

Boiling Point

88-90 °C at 0.35 mmHg[2][5]

ChemicalBook, Guidechem

144 °C at 11 mmHg[10]

Tokyo Chemical Industry Co.,

Ltd.

1.389 + 0.06 g/cm3 (Predicted)

Density ChemicalBook
[5]

Flash Point > 110 °C (> 230 °F)[8] Fisher Scientific, Sigma-Aldrich
Insoluble in water.[9] Soluble in

Solubility other solvents, though Fisher Scientific

specifics are not detailed.

Refractive Index

1.535[2]

Guidechem

Vapor Pressure

0.00285 mmHg at 25°C[2]

Guidechem

Spectral Data
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Spectrum Type Data Highlights

Spectra are available, but peak assignments
1H NMR require further analysis from raw data sources.
[11]

Spectral data is available and can be accessed
13C NMR _ _
for detailed analysis.[7][12]

ATR-IR and FTIR spectra have been recorded.

Infrared (IR) 7]

GC-MS data is available, with major fragments

Mass Spectrometry (MS
P y (M3) observed at m/z 105, 169, and 171.[7]

Synthesis Protocol: Fischer Esterification

Ethyl 4-bromophenylacetate is commonly synthesized via the Fischer esterification of 4-
bromophenylacetic acid with ethanol, using a strong acid catalyst.

Reaction:

4-Bromophenylacetic acid + Ethanol = Ethyl 4-bromophenylacetate + Water
Experimental Protocol:

e Materials:

o 4-Bromophenylacetic acid

o

Ethanol (absolute)

[¢]

Concentrated Sulfuric Acid

[e]

Diethyl ether

Saturated sodium bicarbonate solution

o

o

Brine (saturated NaCl solution)
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o Anhydrous sodium sulfate

e Procedure:

o Suspend 4-bromophenylacetic acid (1 equivalent) in ethanol (approximately 1 mL per
mmol of acid).[5][6]

o Slowly add concentrated sulfuric acid (catalytic amount, e.g., 0.04 equivalents) to the
suspension.[5][6]

o Heat the reaction mixture to reflux and maintain for 15-24 hours.[5][6] The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Upon completion, allow the mixture to cool to room temperature.
o Concentrate the mixture under reduced pressure to remove the excess ethanol.[5][6]

o Dilute the residue with diethyl ether and wash with a saturated sodium bicarbonate
solution to neutralize any unreacted acid and the catalyst.[5][6]

o Separate the organic layer and wash it sequentially with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.[5][6]

o The product, Ethyl 4-bromophenylacetate, can be further purified by vacuum distillation.
Yield: High yields, often in the range of 97-99%, have been reported for this reaction.[5][6]

Reactivity and Applications

Ethyl 4-bromophenylacetate is a valuable intermediate in organic synthesis, primarily due to
its two reactive sites: the ester group and the aryl bromide.

o Ester Group: The ester can be hydrolyzed to the corresponding carboxylic acid or can be
modified through various esterification and amidation reactions.
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e Aryl Bromide: The bromine atom on the phenyl ring is amenable to a wide range of cross-
coupling reactions, such as Suzuki and Heck couplings, allowing for the introduction of
diverse substituents and the construction of more complex molecules.[2] It can also undergo
nucleophilic aromatic substitution reactions.

This dual reactivity makes it a key building block in the synthesis of pharmaceuticals,
agrochemicals, and other fine chemicals.[2][13] For instance, it is used in the preparation of
selective lysophosphatidic acid (LPA) receptor-1 antagonists.[5]

Safety and Handling

Hazard ldentification:

o Harmful if swallowed.[7][8]

o Causes serious eye irritation.[7][8]

e May cause skin and respiratory irritation.[4][7]
Stability and Reactivity:

o Stable under normal conditions.[8][9]

e Incompatible with strong oxidizing agents.[8][9]

e Hazardous decomposition products include carbon monoxide, carbon dioxide, and hydrogen
halides.[8][9]

Handling Recommendations:

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[8]

» Handle in a well-ventilated area or under a chemical fume hood.[14]
e Avoid contact with skin, eyes, and clothing.[8]

» Store in a cool, dry place in a tightly sealed container.[5]
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Visualizations

The following diagrams illustrate the synthesis workflow and the logical relationship of its
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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